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Compound of Interest

Compound Name: GSK 690 Hydrochloride

Cat. No.: B10757207 Get Quote

Welcome to the Technical Support Center for GSK690693 Hydrochloride. This guide is

designed for researchers, scientists, and drug development professionals to provide

troubleshooting assistance and frequently asked questions regarding the solubility of

GSK690693 Hydrochloride. Our aim is to help you overcome common challenges encountered

during your experiments and ensure the reliable and effective use of this compound.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of GSK690693 Hydrochloride in common laboratory

solvents?

A1: GSK690693 Hydrochloride exhibits good solubility in organic solvents but is practically

insoluble in aqueous solutions. The solubility can vary slightly between different batches and

suppliers. Below is a summary of reported solubility data.

Q2: I am observing precipitation when preparing my GSK690693 Hydrochloride stock solution

in DMSO. What should I do?

A2: Precipitation can occur for several reasons. Here are some troubleshooting steps:

Ensure Fresh, Anhydrous DMSO: GSK690693 Hydrochloride's solubility is significantly

impacted by moisture. Use fresh, high-quality, anhydrous DMSO (Dimethyl Sulfoxide).[1]
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Gentle Warming: Warm the solution at 37°C for 10-15 minutes.[2] Some protocols even

suggest heating up to 60°C.[3]

Sonication: Use an ultrasonic bath to aid in dissolution.[2][4]

Check Concentration: Ensure you are not exceeding the maximum solubility of the

compound in DMSO.

Q3: Can I dissolve GSK690693 Hydrochloride directly in aqueous buffers or cell culture media?

A3: No, GSK690693 Hydrochloride is insoluble in water and aqueous buffers.[2] You must first

prepare a concentrated stock solution in an organic solvent like DMSO and then dilute this

stock solution into your aqueous medium for experiments. Be aware that high concentrations of

the DMSO stock in the final aqueous solution may cause the compound to precipitate.

Q4: How should I store my GSK690693 Hydrochloride stock solution?

A4: Store the stock solution in tightly sealed aliquots at -20°C or -80°C to prevent degradation

and minimize freeze-thaw cycles.[3] When stored at -20°C, the solution is typically stable for up

to 6 months, and at -80°C, it can be stable for up to a year.[3]

Q5: My compound precipitated out of the cell culture medium after I diluted my DMSO stock.

How can I prevent this?

A5: This is a common issue when the final concentration of the organic solvent is not sufficient

to maintain solubility. To address this:

Lower the Final Concentration: You may need to work with a lower final concentration of

GSK690693 Hydrochloride in your experiment.

Increase the Final DMSO Concentration: If your experimental system allows, you can slightly

increase the final percentage of DMSO. However, be mindful of potential solvent toxicity to

your cells.

Use a Surfactant: For in vivo studies, formulations often include surfactants like Tween-80 or

PEG300 to improve solubility and stability in aqueous environments.[1][4]
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Data Summary: Solubility of GSK690693
Hydrochloride

Solvent
Reported Solubility
(Concentration)

Reported Solubility
(Mass/Volume)

DMSO

>10 mM[2], 20 mM[5], ~47

mM, ~49 mM[1], 50 mM[6][7],

~59 mM[1], ~94 mM[1]

20 mg/mL[3], 21 mg/mL[1],

21.25 mg/mL[2], 21.27

mg/mL[7], 25 mg/mL[1], 40

mg/mL[1]

Ethanol 60 mM[5]

Water Insoluble[2]

Note: The molecular weight of GSK690693 Hydrochloride is approximately 425.48 g/mol .

Conversions between molarity and mass/volume are estimates.

Experimental Protocols
Protocol for Preparing a 10 mM DMSO Stock Solution of
GSK690693 Hydrochloride

Weigh the Compound: Accurately weigh the required amount of GSK690693 Hydrochloride

powder. For 1 mL of a 10 mM stock solution, you will need 4.25 mg.

Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO.

Dissolve: Vortex the solution briefly. If the compound does not fully dissolve, proceed with the

following steps.

Warm the Solution: Place the vial in a 37°C water bath for 10-15 minutes.

Sonicate: If necessary, place the vial in an ultrasonic bath for 5-10 minutes.

Visually Inspect: Ensure the solution is clear and free of any visible particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes and store at

-20°C or -80°C.
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Visual Guides
Experimental Workflow for Solubilizing GSK690693
Hydrochloride
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Caption: Workflow for preparing GSK690693 Hydrochloride stock solution.
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Signaling Pathway of GSK690693
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Caption: GSK690693 inhibits the Akt signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. apexbt.com [apexbt.com]

3. medchemexpress.com [medchemexpress.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. GSK-690693 hydrochloride, ATP-competitive pan-Akt kinase inhibitor (CAS 937174-76-0) |
Abcam [abcam.com]

6. GSK690693 | CAS 937174-76-0 | AKT kinase inhibitor | StressMarq Biosciences Inc.
[stressmarq.com]

7. GSK 690693 | Akt (Protein Kinase B) | Tocris Bioscience [tocris.com]

To cite this document: BenchChem. [Navigating GSK690693 Hydrochloride Solubility: A
Technical Support Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10757207#gsk-690-hydrochloride-solubility-issues-
and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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